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Compound of Interest

Compound Name: 2,4-Diethoxy-6-methylpyrimidine
CAS No.: 55816-92-7
Cat. No.: B1605569
Get Quote
Abstract

This technical guide details the structural characterization and synthesis of 2,4-Diethoxy-6-
methylpyrimidine (CAS: 55816-92-7). A critical intermediate in the synthesis of sulfonylurea
herbicides and antiviral pharmaceuticals, this compound presents specific elucidation
challenges regarding regioselectivity (O-alkylation vs. N-alkylation). This document provides a
validated experimental workflow for its isolation, followed by a comprehensive spectroscopic
analysis (NMR, MS, IR) to definitively confirm the O,O-dialkyl structure against potential N-alkyl
isomers.

Chemical Identity & Properties
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Property Data
IUPAC Name 2,4-Diethoxy-6-methylpyrimidine
CAS Number 55816-92-7
C
H
Molecular Formula N
)
Molecular Weight 182.22 g/mol
Physical State Colorless to pale yellow oil / Low-melting solid
Boiling Point 293-295 °C (at 760 mmHg)
Soluble in CHCI

Solubility
, DMSO, Methanol; Insoluble in water

Synthesis & Reaction Logic
Theoretical Pathway

The synthesis relies on a nucleophilic aromatic substitution (S

Ar) of 2,4-dichloro-6-methylpyrimidine. The pyrimidine ring, activated by the electron-
withdrawing nitrogen atoms, is susceptible to nucleophilic attack at positions 2 and 4.

Critical Consideration: The reaction must be controlled to favor O-alkylation (kinetic control)
over N-alkylation (thermodynamic control). High temperatures or prolonged heating can induce
a Chapman Rearrangement, converting the O-ethyl ether into the thermodynamically more
stable N-ethyl lactam (uracil derivative).

Synthesis Workflow Diagram

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605569?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

2,4-Dichloro-6-methylpyrimidine

ilic Attack

) i Chapman Rearran gement

1 Transition State I Elimination of CI- .. (>200°C or Acid Catalysis)
] (Meisenheimer Complex) :
NaOEt/EtOH (~———  ~7 77T TTTTTTTTITTTT
(Sodium Ethoxide)

2,4-Diethoxy-6-methylpyrimidine
(Target: O,0-isomer)

1,3-Diethyl-6-methyluracil
(Impurity: N,N-isomer)

Click to download full resolution via product page
Figure 1: Synthesis pathway highlighting the S
Ar mechanism and the potential thermal rearrangement risk.

Experimental Protocol

Objective: Synthesize 2,4-diethoxy-6-methylpyrimidine while minimizing N-alkylated
byproducts.

Reagents
e 2,4-Dichloro-6-methylpyrimidine (1.0 eq)[1]
e Sodium metal (2.5 eq)

» Absolute Ethanol (Solvent/Reagent source)

Step-by-Step Methodology

e Preparation of Ethoxide: In a dry 3-neck round-bottom flask equipped with a reflux
condenser and N

inlet, dissolve Sodium metal (2.5 eq) in absolute Ethanol. Caution: Exothermic H
evolution.

» Addition: Cool the ethoxide solution to 0°C. Add 2,4-Dichloro-6-methylpyrimidine (1.0 eq)
portion-wise to maintain temperature <5°C.

e Reaction: Allow the mixture to warm to room temperature, then heat to 50-60°C for 7-8
hours. Note: Do not exceed 80°C to prevent rearrangement.
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o Work-up: Evaporate ethanol under reduced pressure. Resuspend the residue in water and
extract with Diethyl Ether (3x).

 Purification: Wash combined organic layers with brine, dry over Na

SO

, and concentrate. Purify via flash column chromatography (Ethyl Acetate:Hexane 10:90) to
obtain the pure oll.

Structure Elucidation
Nuclear Magnetic Resonance (NMR)

The definitive proof of structure lies in distinguishing the O-methylene protons from N-
methylene protons.

e O-CH

(Ether): Typically resonates downfield at
4.3 - 4.5 ppm.

e N-CH

(Amide/Lactam): Typically resonates upfield at

3.8 -4.0 ppm.

Predicted

H NMR Data (300 MHz, CDCI
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Note: The 2- and 4-ethoxy groups are chemically non-equivalent due to the lack of C2
symmetry (caused by the 6-methyl group), often resulting in two overlapping sets of signals.

C NMR Key Signals[2][3]
e C-2/C-4 (Ipso):

164.0 — 170.0 ppm (Deshielded by Oxygen).
e C-6 (Ipso-Me):

160.0 ppm.

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://www.rsc.org/suppdata/c6/dt/c6dt03721f/c6dt03721f1.pdf
https://www.rsc.org/suppdata/c6/dt/c6dt03721f/c6dt03721f1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605569?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

« O-CH

62.0 — 64.0 ppm.
e C-5 (Aromatic):
100.0 — 105.0 ppm.

e Ar-CH

24.0 ppm.

Mass Spectrometry (MS)

lonization Mode: EI (70 eV) or ESI+
e Molecular lon (M

): m/z 182 (Base peak or high intensity).

e Fragmentation Pattern:
o [M - 28]: Loss of Ethylene (McLafferty-like rearrangement typical in ethyl ethers)

m/z 154.

o [M - 29]: Loss of Ethyl radical

m/z 153.

o [M - 45]: Loss of Ethoxy radical (-OEt)

m/z 137.

Infrared Spectroscopy (IR)
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IR is the fastest method to screen for the unwanted N-alkylated isomer (Chapman
rearrangement product).

» Target Compound (O-alkyl):

o No Carbonyl Band: Absence of strong absorption at 1650-1700 cm

o C-O-C Stretch: Strong bands at 1050-1250 cm

o C=N Stretch: Medium band at ~1580 cm

e Impurity (N-alkyl/Lactam):
o C=0 (Amide) Stretch: Very strong, sharp band at 1660-1690 cm

. If this is present, the reaction temperature was too high.

Decision Logic for Isomer Differentiation

The following logic tree illustrates how to use spectroscopic data to validate the structure.
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Analyze IR Spectrum

Is C=0 stretch (1660-1690 cm-1) present?

Analyze 1H NMR

Chemical Shift of -CH2- group?

3.8-4.0ppm K.3-4.5ppm

O-Alkylated Product
(CONFIRMED)

Click to download full resolution via product page

N-Alkylated Isomer
(REJECT)

Figure 2: Logic flow for differentiating 2,4-diethoxy-6-methylpyrimidine from its N-alkylated
isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Guide: Structure Elucidation of 2,4-Diethoxy-
6-methylpyrimidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1605569/docs#technical-guide-structure-elucidation-
of-2-4-diethoxy-6-methylpyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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